Cas no 887346-65-8 (N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide
• CAS No: 887346-65-8
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 5903024
• PubChem ID: 7465039
• Update Time: 2025-10-19

N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide
• AKOS002255889
• F3244-0263
• 887346-65-8
• VU0607121-1

• Inchi： 1S/C17H14N2O5/c1-23-16-9-13(19(21)22)6-7-14(16)18-17(20)12-8-11-4-2-3-5-15(11)24-10-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： MCMCCJBZQLPNAZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C(C(NC2C=CC(=CC=2OC)[N+](=O)[O-])=O)C1

Computed Properties

• Exact Mass: 326.09027155g/mol
• Monoisotopic Mass: 326.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide

N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide: A Comprehensive Overview

N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide, identified by the CAS registry number 887346-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and mechanisms of action.

The molecular structure of N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide comprises a chromene ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring. The chromene moiety is known for its versatility in chemical reactivity and biological activity. The substituents on the phenyl ring—a methoxy group at position 2 and a nitro group at position 4—contribute to the compound's electronic properties and stereochemistry. These substituents play a crucial role in modulating the compound's interactions with biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis and characterization of N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, which is essential for its use in preclinical studies.

The physical properties of this compound, including its melting point, solubility, and stability, have been extensively investigated. These properties are critical for determining its suitability as a drug candidate. For instance, its solubility in various solvents has been found to be influenced by the presence of polar groups like the nitro and methoxy substituents. This understanding is vital for designing formulations that ensure optimal bioavailability.

In terms of biological activity, N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide has shown potential as an inhibitor of certain enzymes and receptors. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mechanisms of this compound with target proteins. These studies have revealed that the chromene ring acts as a key structural element for interaction with protein pockets, while the substituents on the phenyl ring fine-tune specificity and affinity.

The application of green chemistry principles in the synthesis of N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide has also been explored. Researchers have sought to minimize waste generation and reduce environmental impact by employing catalytic systems that operate under mild conditions. Such approaches align with current trends toward sustainable chemical practices.

In conclusion, N-(2-methoxy-4-nitrophenyl)-2H-chromene-3-carboxamide represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. With ongoing research focusing on optimizing its synthesis, understanding its mechanisms of action, and exploring its applications, this compound holds promise for advancing both chemical science and medical therapeutics.